![molecular formula C12H10FN3O2 B2855439 N-(4-fluorobenzyl)-6-hydroxypyrimidine-4-carboxamide CAS No. 2034447-20-4](/img/structure/B2855439.png)
N-(4-fluorobenzyl)-6-hydroxypyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, likely involves a pyrimidine ring with a hydroxyl group at the 6-position and a carboxamide group at the 4-position. The carboxamide group is likely further substituted with a 4-fluorobenzyl group .Chemical Reactions Analysis
The chemical reactions involving this compound could be quite diverse, depending on the reaction conditions and the other reactants present. Fluorine atoms are known for their reactivity, and the presence of the fluorobenzyl group could make this compound a participant in various organic reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. The presence of a fluorine atom could make the compound relatively electronegative, potentially affecting its solubility, boiling point, and other physical properties .Scientific Research Applications
HIV-1 Integrase Inhibition
HIV Integrase Inhibitors
A study highlighted the design and synthesis of N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, including N-(4-fluorobenzyl)-6-hydroxypyrimidine-4-carboxamide derivatives, as potent inhibitors of HIV-1 integrase. These compounds demonstrate strong inhibition of the HIV-integrase-catalyzed strand transfer process, crucial for the viral replication. One compound from this series exhibited a CIC95 of 78 nM in a cell-based assay, suggesting its potential as a clinically useful antiviral agent due to its favorable pharmacokinetic properties and lack of significant liabilities in counterscreening assays (Pace et al., 2007).
SAR and Optimization for HIV Integrase Inhibition
Further research into the SAR around the benzylamide moiety of 4,5-dihydroxypyrimidine carboxamides, derived from HCV NS5b polymerase inhibitors, led to the optimization of p-fluorobenzylamide as optimal in enzymatic assays for HIV integrase strand transfer inhibition (Petrocchi et al., 2007).
Anticancer Activity
- Anticancer Activity and Formulation as Nanoparticles: A derivative of 4-(4-hydroxybenzyl)-2-amino-6-hydroxypyrimidine-5-carboxamide was formulated as nanoparticles to evaluate its anticancer activity. The optimized derivative showed significant anticancer activity against the MCF7 cancer cell line, indicating the potential of this compound and its derivatives as potent p38α MAP Kinase inhibitors for cancer treatment. This study underscores the compound's significance and potential as a potent inhibitor, further elucidated through quantitative proteomics (Theivendren et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-6-oxo-1H-pyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FN3O2/c13-9-3-1-8(2-4-9)6-14-12(18)10-5-11(17)16-7-15-10/h1-5,7H,6H2,(H,14,18)(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZHVYDCANBCOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)C2=CC(=O)NC=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.